Cas no 61735-67-9 (1,4-Naphthalenedione, 5-amino-2,3-dimethyl-)

1,4-Naphthalenedione, 5-amino-2,3-dimethyl- structure
61735-67-9 structure
Product Name:1,4-Naphthalenedione, 5-amino-2,3-dimethyl-
CAS No:61735-67-9
MF:C12H11NO2
MW:201.221243143082
CID:468066
PubChem ID:12347924
Update Time:2025-04-19

1,4-Naphthalenedione, 5-amino-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Naphthalenedione, 5-amino-2,3-dimethyl-
    • 5-amino-2,3-dimethylnaphthalene-1,4-dione
    • 61735-67-9
    • SCHEMBL4301638
    • DTXSID80492984
    • Inchi: 1S/C12H11NO2/c1-6-7(2)12(15)10-8(11(6)14)4-3-5-9(10)13/h3-5H,13H2,1-2H3
    • InChI Key: IZBVPQINAINBLK-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C)C(C2C=CC=C(C=21)N)=O

Computed Properties

  • Exact Mass: 201.07903
  • Monoisotopic Mass: 201.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 60.16

1,4-Naphthalenedione, 5-amino-2,3-dimethyl- Related Literature

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